2,2-Dinitropropanol
Overview
Description
2,2-Dinitropropanol is a chemical compound with the formula C3H6N2O5 . It has a molecular weight of 150.0901 .
Synthesis Analysis
The synthesis of this compound (DNPOH) involves two steps :- Electrochemical oxidative nitration: This is the addition of a geminal NO2 group. The anode of the electrochemical cell replaces the chemical oxidants used in the conventional synthesis for the purpose of reducing secondary waste and the consequent disposal cost .
- Condensation with formaldehyde .
Molecular Structure Analysis
The IUPAC Standard InChI for this compound isInChI=1S/C3H6N2O5/c1-3(2-6,4(7)8)5(9)10/h6H,2H2,1H3
. Chemical Reactions Analysis
The synthesis of this compound involves two chemical reactions starting from nitroethane (NE): an oxidative nitration and a condensation with formaldehyde . These two different reactions can be performed in either order .Physical and Chemical Properties Analysis
This compound has a molecular weight of 150.0901 .Mechanism of Action
Safety and Hazards
Future Directions
Properties
CAS No. |
918-52-5 |
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Molecular Formula |
C3H6N2O5 |
Molecular Weight |
150.09 g/mol |
IUPAC Name |
2,2-dinitropropan-1-ol |
InChI |
InChI=1S/C3H6N2O5/c1-3(2-6,4(7)8)5(9)10/h6H,2H2,1H3 |
InChI Key |
IPLRZPREFHIGIB-UHFFFAOYSA-N |
Canonical SMILES |
CC(CO)([N+](=O)[O-])[N+](=O)[O-] |
Origin of Product |
United States |
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